Cas no 899965-99-2 (methyl 3-(2,3-dimethylphenyl)sulfamoyl-1-benzothiophene-2-carboxylate)

Methyl 3-(2,3-dimethylphenyl)sulfamoyl-1-benzothiophene-2-carboxylate is a sulfamoyl-substituted benzothiophene derivative with potential applications in medicinal chemistry and agrochemical research. Its structure combines a benzothiophene core with a 2,3-dimethylphenylsulfamoyl moiety, offering unique electronic and steric properties for selective interactions. The methyl ester group enhances solubility and facilitates further functionalization. This compound may serve as a key intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition or receptor modulation. Its well-defined molecular architecture allows for precise structure-activity relationship studies. The sulfamoyl group contributes to hydrogen bonding capabilities, while the dimethylphenyl substituent may influence lipophilicity and metabolic stability.

methyl 3-(2,3-dimethylphenyl)sulfamoyl-1-benzothiophene-2-carboxylate structure

899965-99-2 structure

Product Name:methyl 3-(2,3-dimethylphenyl)sulfamoyl-1-benzothiophene-2-carboxylate

CAS No:899965-99-2

MF:C₁₈H₁₇NO₄S₂

MW:375.461882352829

CID:5440886

Update Time:2025-06-08

methyl 3-(2,3-dimethylphenyl)sulfamoyl-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- KFHKGSJIPOBWMP-UHFFFAOYSA-N
- methyl 3-(2,3-dimethylphenyl)sulfamoyl-1-benzothiophene-2-carboxylate
- Inchi： 1S/C18H17NO4S2/c1-11-7-6-9-14(12(11)2)19-25(21,22)17-13-8-4-5-10-15(13)24-16(17)18(20)23-3/h4-10,19H,1-3H3
- InChI Key： KFHKGSJIPOBWMP-UHFFFAOYSA-N
- SMILES： C1(C(OC)=O)SC2=CC=CC=C2C=1S(NC1=CC=CC(C)=C1C)(=O)=O

methyl 3-(2,3-dimethylphenyl)sulfamoyl-1-benzothiophene-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3166-0496-2μmol	methyl 3-[(2,3-dimethylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate	899965-99-2	90%+	2μl	$57.0	2023-04-27
Life Chemicals	F3166-0496-5μmol	methyl 3-[(2,3-dimethylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate	899965-99-2	90%+	5μl	$63.0	2023-04-27
Life Chemicals	F3166-0496-1mg	methyl 3-[(2,3-dimethylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate	899965-99-2	90%+	1mg	$54.0	2023-04-27
Life Chemicals	F3166-0496-2mg	methyl 3-[(2,3-dimethylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate	899965-99-2	90%+	2mg	$59.0	2023-04-27
Life Chemicals	F3166-0496-3mg	methyl 3-[(2,3-dimethylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate	899965-99-2	90%+	3mg	$63.0	2023-04-27
Life Chemicals	F3166-0496-4mg	methyl 3-[(2,3-dimethylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate	899965-99-2	90%+	4mg	$66.0	2023-04-27
Life Chemicals	F3166-0496-5mg	methyl 3-[(2,3-dimethylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate	899965-99-2	90%+	5mg	$69.0	2023-04-27

methyl 3-(2,3-dimethylphenyl)sulfamoyl-1-benzothiophene-2-carboxylate Related Literature

1. Estimation of activation energy for electroporation and pore growth rate in liquid crystalline and gel phases of lipid bilayers using molecular dynamics simulations†

Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
2. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
3. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
4. Excited-state proton-coupled electron transfer within ion pairs†

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5. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

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Additional information on methyl 3-(2,3-dimethylphenyl)sulfamoyl-1-benzothiophene-2-carboxylate

Research Update on Methyl 3-(2,3-Dimethylphenyl)sulfamoyl-1-benzothiophene-2-carboxylate (CAS: 899965-99-2)

Methyl 3-(2,3-dimethylphenyl)sulfamoyl-1-benzothiophene-2-carboxylate (CAS: 899965-99-2) is a sulfonamide derivative that has recently garnered attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the benzothiophene class, which is known for its diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the sulfamoyl group and the carboxylate ester in its structure suggests possible interactions with biological targets, making it a promising candidate for drug development.

Recent studies have focused on the synthesis and biological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route for methyl 3-(2,3-dimethylphenyl)sulfamoyl-1-benzothiophene-2-carboxylate, highlighting its improved yield and purity compared to previous methods. The study also explored its inhibitory effects on specific enzymes involved in inflammatory pathways, demonstrating significant activity at micromolar concentrations. These findings suggest potential applications in treating inflammatory diseases, though further in vivo studies are required to confirm efficacy and safety.

In addition to its anti-inflammatory properties, preliminary research has investigated the compound's role in oncology. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that methyl 3-(2,3-dimethylphenyl)sulfamoyl-1-benzothiophene-2-carboxylate exhibited selective cytotoxicity against certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies indicated that the compound may induce apoptosis through the modulation of key signaling pathways, such as the PI3K/AKT cascade. However, the exact molecular targets remain to be fully elucidated, warranting further proteomic and genomic analyses.

The pharmacokinetic profile of methyl 3-(2,3-dimethylphenyl)sulfamoyl-1-benzothiophene-2-carboxylate has also been a subject of recent investigation. A preclinical study conducted in 2023 evaluated its absorption, distribution, metabolism, and excretion (ADME) properties in rodent models. The results indicated moderate oral bioavailability and a favorable half-life, though challenges such as plasma protein binding and hepatic metabolism were noted. These insights are critical for optimizing the compound's formulation and dosing regimens in future clinical trials.

Despite these promising findings, several challenges remain. The compound's solubility and stability under physiological conditions need further optimization to enhance its therapeutic potential. Additionally, comprehensive toxicology studies are essential to assess its safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues and advance the compound toward clinical development.

In conclusion, methyl 3-(2,3-dimethylphenyl)sulfamoyl-1-benzothiophene-2-carboxylate (CAS: 899965-99-2) represents a versatile scaffold with significant pharmacological potential. Ongoing research aims to refine its synthetic pathways, elucidate its mechanisms of action, and evaluate its therapeutic efficacy in disease models. As the scientific community continues to explore its applications, this compound may emerge as a valuable addition to the arsenal of treatments for inflammatory and oncological conditions.